Cas no 7189-67-5 (1-BENZHYDRYL-1H-IMIDAZOLE)

1-BENZHYDRYL-1H-IMIDAZOLE structure
1-BENZHYDRYL-1H-IMIDAZOLE structure
Product Name:1-BENZHYDRYL-1H-IMIDAZOLE
CAS No:7189-67-5
MF:C16H14N2
MW:234.295763492584
CID:881240
PubChem ID:283391
Update Time:2025-04-19

1-BENZHYDRYL-1H-IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

    • 1-BENZHYDRYL-1H-IMIDAZOLE
    • 1-benzhydrylimidazole
    • (diphenylmethyl)imidazole
    • 1-(diphenylmethyl)-1H-imidazole
    • 1-(diphenylmethyl)imidazole
    • 1,1-Diphenylmethyl-1H-imidazole
    • 1-diphenylmethaneimidazole
    • 1-diphenylmethyl-1H-imidazole
    • AC1L5YJ9
    • AmbkkkkK446
    • N-Benzhydrylimidazole
    • NSC137961
    • SureCN738495
    • 1-Benzhydryl-1H-imidazole #
    • SCHEMBL738495
    • DTXSID80300636
    • InChI=1/C16H14N2/c1-3-7-14(8-4-1)16(18-12-11-17-13-18)15-9-5-2-6-10-15/h1-13,16
    • MAZMHPQDNYKCOI-UHFFFAOYSA-N
    • BDBM50014788
    • NSC-137961
    • FT-0765531
    • 7189-67-5
    • CHEMBL336638
    • AM-814/41093060
    • DB-074493
    • Inchi: 1S/C16H14N2/c1-3-7-14(8-4-1)16(18-12-11-17-13-18)15-9-5-2-6-10-15/h1-13,16H
    • InChI Key: MAZMHPQDNYKCOI-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 234.11582
  • Monoisotopic Mass: 234.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.06
  • Boiling Point: 383.4°C at 760 mmHg
  • Flash Point: 185.7°C
  • Refractive Index: 1.603
  • PSA: 17.82
  • LogP: 3.52080
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